4-(Trifluoromethyl)styrene

Description

4-(Trifluoromethyl)styrene, also known as 4-vinylbenzotrifluoride, is an organic chemical compound used as an intermediate in chemical synthesis . It appears as a clear, colorless to pale yellow liquid . This chemical is light-sensitive and insoluble in water . It has a boiling point of 65-66 °C at 40 mm Hg and a density of 1.165 g/mL at 25 °C . The refractive index is not specified, but it has a flash point of 108 °F, and it should be stored at temperatures between 2-8°C .

This styrene derivative is used in the production of various polymer materials, including plastics, rubbers, and coatings . It is also known by several synonyms, including 1-ethenyl-4-(trifluoromethyl)benzene and p-trifluoromethylstyrene . A related compound is styrene, which lacks the trifluoromethyl group but shares the vinyl group, making it a fundamental building block in polymer chemistry.

Safety information indicates that 4-(Trifluoromethyl)styrene is a flammable liquid and can cause skin and serious eye irritation . It may also cause respiratory irritation . Appropriate safety measures, including wearing protective gear and ensuring adequate ventilation, should be taken when handling this chemical . The product is often stabilized with 0.1% 4-tert-Butylcatechol to prevent polymerization .

• CAS No.: 402-50-6
• Product Name: 4-(Trifluoromethyl)styrene
• Molecular Formula: C9H7F3
• Molecular Weight: 172.15 g/mol
• IUPAC Name: 1-ethenyl-4-(trifluoromethyl)benzene
• Standard InChI: InChI=1S/C9H7F3/c1-2-7-3-5-8(6-4-7)9(10,11)12/h2-6H,1H2
• Standard InChIKey: CEWDRCQPGANDRS-UHFFFAOYSA-N
• SMILES: C=CC1=CC=C(C=C1)C(F)(F)F
• Canonical SMILES: C=CC1=CC=C(C=C1)C(F)(F)F
• Synonyms: 4-VINYLBENZOTRIFLUORIDE;4-(TRIFLUOROMETHYL)STYRENE;4-(Trifluoromethyl)styrene,4-Vinylbenzotrifluoride;4-(Trifluoromethyl)styrene, stabilized with 0.1% 4-tert-butylcatechol, 98+%;4-(Trifluoromethyl)styrene 98%;4-(TrifluoroMethyl)styrene, 98%, stab.;4-
• PubChem Compound: 2782798
• Last Modified: Sep 13 2023